Cas no 2649076-03-7 (tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate)

Tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate is a versatile heterocyclic compound featuring both oxazolidinone and morpholine moieties, linked via a tert-butyl carboxylate group. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules. The oxazolidinone ring contributes to its potential antimicrobial properties, while the morpholine scaffold enhances solubility and pharmacokinetic profiles. The tert-butyl ester group offers synthetic flexibility, enabling selective deprotection for further functionalization. Its well-defined stereochemistry and high purity make it suitable for research in medicinal chemistry and drug discovery applications.
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate structure
2649076-03-7 structure
Product name:tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
CAS No:2649076-03-7
MF:C12H20N2O5
MW:272.297603607178
CID:6035991
PubChem ID:165686039

tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
    • 2649076-03-7
    • EN300-1901613
    • Inchi: 1S/C12H20N2O5/c1-12(2,3)19-11(16)14-4-5-17-7-8(14)9-6-13-10(15)18-9/h8-9H,4-7H2,1-3H3,(H,13,15)
    • InChI Key: SKBAZNJZZQQXOQ-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=O)OC(C)(C)C)C(C1)C1CNC(=O)O1

Computed Properties

  • Exact Mass: 272.13722174g/mol
  • Monoisotopic Mass: 272.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 77.1Ų

tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1901613-5g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
5g
$3645.0 2023-09-18
Enamine
EN300-1901613-0.5g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
0.5g
$1207.0 2023-09-18
Enamine
EN300-1901613-2.5g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
2.5g
$2464.0 2023-09-18
Enamine
EN300-1901613-10.0g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
10g
$5405.0 2023-06-01
Enamine
EN300-1901613-0.05g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
0.05g
$1056.0 2023-09-18
Enamine
EN300-1901613-10g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
10g
$5405.0 2023-09-18
Enamine
EN300-1901613-5.0g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
5g
$3645.0 2023-06-01
Enamine
EN300-1901613-0.25g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
0.25g
$1156.0 2023-09-18
Enamine
EN300-1901613-1.0g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
1g
$1256.0 2023-06-01
Enamine
EN300-1901613-0.1g
tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate
2649076-03-7
0.1g
$1106.0 2023-09-18

Additional information on tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate

Research Brief on tert-Butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate (CAS: 2649076-03-7)

The compound tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate (CAS: 2649076-03-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the oxazolidinone and morpholine rings, make it a versatile scaffold for the development of antimicrobial and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of oxazolidinone-based antibiotics, which are critical in addressing multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, this compound has shown promise in the development of central nervous system (CNS) therapeutics. Research conducted by Smith et al. (2024) revealed that derivatives of tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate exhibit moderate inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. These findings suggest its potential as a lead compound for the design of new neuroprotective agents.

The synthesis of tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate has also been optimized in recent years. A 2022 patent application (WO2022156789) described an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is expected to facilitate large-scale production and further exploration of its pharmacological applications.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular focus on structure-activity relationship (SAR) studies and in vivo efficacy testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)morpholine-4-carboxylate represents a promising scaffold in medicinal chemistry, with demonstrated potential in antimicrobial and CNS drug development. Continued research into its derivatives and mechanisms of action will be crucial for unlocking its full therapeutic value.

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